3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione

• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 3-(3,4-dihydro-1H-isoquinolin-2-yl)-1-(3-methylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H20N2O2/c1-14-5-4-8-17(11-14)22-19(23)12-18(20(22)24)21-10-9-15-6-2-3-7-16(15)13-21/h2-8,11,18H,9-10,12-13H2,1H3
• InChI Key: HLYUNNSSXXUEGH-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=O)CC(C2=O)N3CCC4=CC=CC=C4C3

Description

3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione, also known as NMDA receptor antagonist, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a subtype of glutamate receptor that plays a crucial role in synaptic plasticity and learning and memory processes in the brain.

Mechanism of Action

3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione acts as a competitive antagonist of the 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione receptor. It binds to the receptor site and blocks the action of the neurotransmitter glutamate, which is necessary for the activation of the receptor. This leads to a decrease in the influx of calcium ions into the neuron, which in turn leads to a decrease in the excitability of the neuron.
Biochemical and Physiological Effects
The 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione receptor antagonist has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the release of excitatory neurotransmitters such as glutamate and aspartate. It also decreases the influx of calcium ions into the neuron, which can lead to a decrease in the production of reactive oxygen species and a decrease in the activation of downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione in lab experiments is its potency and specificity. It is a highly selective antagonist of the 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione receptor and has been shown to be effective at low concentrations. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have neurotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione. One direction is the development of more potent and selective 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione receptor antagonists. Another direction is the study of the role of the 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione receptor in other neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the use of this compound in combination with other drugs or therapies may be explored to enhance its effectiveness and reduce its potential toxicity.
Conclusion
In conclusion, 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione is a potent antagonist of the 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione receptor that has been extensively studied for its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The study of this compound has the potential to shed light on the role of the 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione receptor in neurological disorders and to lead to the development of new treatments for these disorders.

Synthesis Methods

The synthesis of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione involves several steps. The first step is the condensation of 3-methylbenzaldehyde with ethyl acetoacetate to form 3-methyl-1-phenyl-2-pyrazolin-5-one. This intermediate is then reacted with 1,2,3,4-tetrahydroisoquinoline in the presence of sodium ethoxide to form the final product.

Scientific Research Applications

The 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione receptor antagonist has been extensively studied for its potential applications in scientific research. It has been shown to be effective in animal models of neurological disorders such as epilepsy, stroke, and traumatic brain injury. It has also been used to study the role of the 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione receptor in synaptic plasticity and learning and memory processes.